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Compound of Interest |

Compound Name: N-(2-Methylphenyl)anthranilic acid
CAS No.: 16610-44-9
Cat. No.: B097089

Executive Summary & Chemical Identity

N-(2-Methylphenyl)anthranilic acid, commonly known as Mefenamic Acid, is a non-steroidal
anti-inflammatory drug (NSAID) and a derivative of anthranilic acid. Unlike standard organic
reagents, this compound poses specific ecotoxicological risks and potential regulatory hurdles
due to its biological activity and the controlled status of its precursors.

Critical Directive: Under no circumstances should this compound be disposed of via sanitary
sewer systems. Its stability allows it to persist in wastewater treatment plants, posing risks to
aguatic endocrine systems.

Chemical Profile Table
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Parameter

Data

Operational Implication

Common Name

Mefenamic Acid

Use for labeling to ensure

clear hazard ID.

CAS Number

61-68-7

Primary identifier for waste

manifests.

Physical State

Solid (White/Off-white powder)

Dust generation is a primary

inhalation risk during disposal.

Hydrophobic; Soluble in

Precipitates in acidic aqueous

Solubility ) ] waste; requires organic solvent
alkali/organics o
for liquid disposal.
Acidic. Can mobilize heavy
pKa ~4.2 metals if mixed in incorrect

waste streams.

Precursor Status

Anthranilic Acid Derivative

Note: While Mefenamic acid is
not controlled, its precursor
(Anthranilic acid) is a DEA List
| Chemical. Synthesis waste
streams must be checked for

unreacted precursor.

Pre-Disposal Hazard Assessment

Before initiating disposal, you must categorize the waste stream.[1] The disposal pathway is

determined by the physical state and the presence of contaminants.

The "Why" Behind the Protocol (Causality)

o Aquatic Toxicity: Mefenamic acid is classified as H401 (Toxic to aquatic life). Standard

municipal water treatment does not effectively degrade the aromatic amine structure, leading

to bioaccumulation in downstream ecosystems.

o Thermal Destruction: The only validated method for complete deactivation is high-

temperature incineration (>1000°C) with scrubber systems to capture nitrogen oxides (NOXx)

generated from the amine/amide functionalities.
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Operational Disposal Protocols
Protocol A: Pure Solid Reagent & Expired Stock

For disposal of expired bottles, weighing boat residues, or pure synthesis yield.

e Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk during compaction in waste drums.

¢ Solvent Wetting (Critical Step): If the powder is dry and friable, add a small volume of a
compatible non-halogenated solvent (e.g., Ethanol or Acetone) to the waste container—just
enough to create a slurry.

o Reasoning: This prevents dust generation when the waste management team
consolidates the container, reducing inhalation risk (H335/H361).

» Labeling: Affix a hazardous waste label.
o Constituents: "Mefenamic Acid (Solid)"[2]
o Hazards: "Toxic, Irritant, Repr.[3] Toxin"

o Stream: Designate for High-Temperature Incineration.

Protocol B: Reaction Mixtures & Mother Liquor

For liquid waste generated during synthesis or extraction.
e Segregation:

o Scenario 1 (Organic Phase): If dissolved in DCM, Ethyl Acetate, or Methanol, dispose of in
the Organic Waste stream. Ensure the stream is halogenated or non-halogenated based
strictly on the solvent, not the solute.

o Scenario 2 (Aqueous Phase): Mefenamic acid is soluble in alkaline solutions (NaOH). If
your waste stream is basic, do not acidify it in the waste container. Acidification will cause
the compound to crash out of solution, creating a sludge that clogs waste nozzles.
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e Quenching (Synthesis Context): If the stream contains unreacted Anthranilic Acid, verify if
your institution requires specific logging for DEA List | precursors. While usually exempt in
waste mixtures, large quantities of recoverable precursor may require specific destruction

logging.

Protocol C: Contaminated Debris (Sharps/PPE)

o Gross Contamination: Heavily soiled gloves or filter paper should be bagged in a secondary
clear zip-lock bag before being placed in the solid waste drum.

o Sharps: Needles used for injection of Mefenamic acid solutions must go into Pharmaceutical
Sharps containers (often blue or white bins), not standard biohazard red bins, to ensure they
are incinerated rather than autoclaved.

Visual Decision Logic (Workflow)

The following diagram illustrates the decision matrix for disposing of N-(2-
Methylphenyl)anthranilic acid.
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Waste Generation:
N-(2-Methylphenyl)anthranilic acid

Determine Physical State

e

Solid Waste Liquid Waste Contaminated Debris
(Powder/Crystals) (Solutions) (Gloves/Filters)

Step: Wet with EtOH/Acetone Identify Solvent Base DISPOSAL: Pharm Waste Bin
(Prevent Dust) (If Clinical/Sharps)

/ Aqueous (Alkaline) IGross Contamination

Container: Wide-Mouth HDPE
Label: Toxic/Repr. Toxin

Organic Solvent

CRITICAL: Do NOT Acidify
(Prevents Clogging)

Segregate Halogenated

DISPOSAL: High-Temp Incineration
(Chemical Waste Stream)

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of Mefenamic Acid, prioritizing incineration and dust
control.

Emergency Spill Management
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Scenario: A 509 bottle of N-(2-Methylphenyl)anthranilic acid powder shatters on the lab floor.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and
an N95 or P100 respirator. (Powder inhalation is the primary acute risk).

e Containment: Do NOT dry sweep. Dry sweeping generates aerosolized dust.

o Wet Method: Cover the spill gently with paper towels dampened with water (or a
water/surfactant mix). This immobilizes the powder.

o Collection: Scoop the wet paper towels and glass shards into a disposable scoop. Place
everything into a wide-mouth plastic jar.

o Surface Decontamination: Wipe the surface with an ethanol-soaked cloth to solubilize and
remove residual traces.

» Disposal: Label the jar "Spill Debris: Mefenamic Acid" and process as Hazardous Chemical
Waste (Protocol A).

Regulatory Framework & Compliance

o US EPA (RCRA): Mefenamic acid is not a P-listed or U-listed waste. However, under 40 CFR
262.11, the generator must determine if the waste exhibits hazardous characteristics. Due to
its toxicity (LD50 oral rat ~740 mg/kg) and reproductive hazards, it must be managed as
Non-Halogenated Hazardous Waste.

o Pharmaceutical Waste Rule (Subpart P): If your facility is a healthcare provider
(hospital/clinic), this compound falls under 40 CFR Part 266 Subpart P. It is considered a
"Non-Creditable Hazardous Waste Pharmaceutical* and must be incinerated. It is prohibited
from being sewered (40 CFR 266.505).[4]

o DEA Precursor Note: If you are synthesizing this compound from Anthranilic Acid, ensure
your inventory logs for the precursor are reconciled before disposing of any unreacted
starting material, as Anthranilic Acid is a DEA List | chemical [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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